(3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol

• IUPAC Name: (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol
• InChI: InChI=1S/C10H12ClFN2O/c11-7-4-9(12)10(13-5-7)14-3-1-2-8(15)6-14/h4-5,8,15H,1-3,6H2/t8-/m0/s1
• InChI Key: OTIMKCZGFSTKEP-QMMMGPOBSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C=C(C=N2)Cl)F)O
• Isomeric SMILES: C1C[C@@H](CN(C1)C2=C(C=C(C=N2)Cl)F)O
• Molecular Formula: C10H12ClFN2O
• Molecular Weight: 230.66 g/mol

Description

(3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol is a chemical compound that belongs to the class of piperidines. It has been studied extensively in the scientific community for its potential applications in various fields. In

Mechanism of Action

The exact mechanism of action of (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins that are involved in the growth and proliferation of cancer cells or the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol can induce apoptosis (programmed cell death) in cancer cells and also reduce the accumulation of toxic proteins in the brain that are associated with neurodegenerative diseases. It has also been found to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol is its high potency and selectivity against certain types of cancer cells and neurodegenerative diseases. However, one of the limitations is that it may not be effective against all types of cancer or neurodegenerative diseases.

Future Directions

There are several potential future directions for the research of (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol. One area of focus could be the development of more potent and selective analogs of this compound for the treatment of specific types of cancer and neurodegenerative diseases. Another direction could be the investigation of the molecular mechanisms underlying the activity of this compound, which could lead to the identification of new drug targets. Additionally, the use of (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol as a tool for studying the biology of cancer and neurodegenerative diseases could also be explored.

Synthesis Methods

The synthesis of (3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol involves the reaction of 5-chloro-3-fluoropyridine-2-carboxylic acid with piperidine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then hydrolyzed to obtain the final product.

Scientific Research Applications

(3S)-1-(5-chloro-3-fluoropyridin-2-yl)piperidin-3-ol has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been found to have significant activity against certain types of cancer cells and has also shown potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.